Cas no 2171213-98-0 ((2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: (2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2171213-98-0
• MF: C₃₁H₃₂N₂O₇
• MW: 544.594988822937
• CID: 6264198
• PubChem ID: 165528344
• Update Time: 2025-10-29

(2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• (2R)-2-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• 2171213-98-0
• EN300-1492717

• Inchi： 1S/C31H32N2O7/c1-2-10-26(30(36)37)32-29(35)27(17-28(34)39-18-20-11-4-3-5-12-20)33-31(38)40-19-25-23-15-8-6-13-21(23)22-14-7-9-16-24(22)25/h3-9,11-16,25-27H,2,10,17-19H2,1H3,(H,32,35)(H,33,38)(H,36,37)/t26-,27+/m1/s1
• InChI Key： SCCCNPPYGVDOEW-SXOMAYOGSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CCC)=O)CC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.22095136g/mol
• Monoisotopic Mass: 544.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Research Brief on (2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171213-98-0)

The compound (2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171213-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure involving benzyl carboxy and fluorenylmethoxycarbonyl (Fmoc) protecting groups, is primarily utilized in peptide synthesis and drug development. Its unique properties make it a valuable intermediate in the production of bioactive peptides and small-molecule therapeutics.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery. Advanced techniques such as solid-phase peptide synthesis (SPPS) and liquid chromatography-mass spectrometry (LC-MS) have been employed to characterize and validate the compound. Researchers have also explored its potential as a building block for novel peptide-based inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders.

One of the key findings from the latest research is the compound's role in enhancing the stability and bioavailability of peptide drugs. By incorporating this intermediate into peptide sequences, scientists have observed improved resistance to proteolytic degradation, a common challenge in peptide therapeutics. Additionally, its Fmoc-protected amino group allows for precise control during stepwise peptide assembly, making it a versatile tool in synthetic chemistry.

Further investigations have highlighted the compound's potential in targeted drug delivery systems. Its benzyl carboxy moiety can be functionalized to attach targeting ligands, enabling the development of peptide-drug conjugates (PDCs) with enhanced specificity for diseased tissues. This approach has shown promise in preclinical models, particularly for oncology applications where selective delivery of cytotoxic agents is paramount.

In conclusion, (2R)-2-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171213-98-0) represents a critical intermediate in modern pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies aimed at unlocking its full potential. Future research directions may include exploring its utility in combinatorial chemistry and the development of next-generation biologics.